Cas no 2348-33-6 (3'-Cytidylic acid,adenylyl-(3'®5')-(9CI))

• Product Name: 3'-Cytidylic acid,adenylyl-(3'®5')-(9CI)
• CAS No: 2348-33-6
• MF: C₁₉H₂₆N₈O₁₄P₂
• MW: 652.402465343475
• CID: 250664
• PubChem ID: 3083759
• Update Time: 2025-04-19

3'-Cytidylic acid,adenylyl-(3'®5')-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5')-(9CI)
• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methyl [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
• ApCp
• Adenylyl(3'-5')cytidine-3'-phosphate
• 3'-Cytidylic acid, adenylyl-(3'-5')-
• 2348-33-6
• 3'-Cytidylic acid,adenylyl-(3'®5')-(9CI)

• Inchi： 1S/C19H26N8O14P2/c20-9-1-2-26(19(31)25-9)17-12(30)14(40-42(32,33)34)8(39-17)4-37-43(35,36)41-13-7(3-28)38-18(11(13)29)27-6-24-10-15(21)22-5-23-16(10)27/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,25,31)(H2,21,22,23)(H2,32,33,34)/t7-,8-,11-,12-,13-,14-,17-,18-/m1/s1
• InChI Key： YRNQEPCYFNBXEA-KPKSGTNCSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)OP(=O)(O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 652.104
• Monoisotopic Mass: 652.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.8
• Topological Polar Surface Area: 330Ų

Experimental Properties

• Density: 2.34
• Boiling Point: 1090°Cat760mmHg
• Flash Point: 613°C
• Refractive Index: 1.903
• PSA: 352.81000
• LogP: -2.33980